Cas no 1160248-37-2 (Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate)

• Product Name: Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate
• CAS No: 1160248-37-2
• MF: C₂₅H₃₀N₂O₄
• MW: 422.516706943512
• CID: 4561289
• Update Time: 2025-05-20

Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate(WX175011)
• Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate
• 1H-Indole-1-carboxylic acid, 3-[1-[(1,1-dimethylethoxy)carbonyl]-3-pyrrolidinyl]-2,3-dihydro-, phenylmethyl ester

• Inchi： 1S/C25H30N2O4/c1-25(2,3)31-23(28)26-14-13-19(15-26)21-16-27(22-12-8-7-11-20(21)22)24(29)30-17-18-9-5-4-6-10-18/h4-12,19,21H,13-17H2,1-3H3
• InChI Key： IOSWBGQPCIQBBW-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(C2CCN(C(OC(C)(C)C)=O)C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate

Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate: A Comprehensive Overview

Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate, with CAS No. 1160248-37-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a benzyl group, a pyrrolidine ring, and a tert-butoxycarbonyl (Boc) protecting group. The indoline moiety further adds to its structural complexity and functional versatility.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it plays a critical role in stabilizing the molecule during synthesis or as part of a larger functional group. The pyrrolidine ring, on the other hand, is a five-membered nitrogen-containing ring that contributes to the compound's stability and potential bioactivity. Recent studies have highlighted the importance of such heterocyclic structures in drug design due to their ability to interact with biological targets through hydrogen bonding and π-π interactions.

The indoline core of this compound is another key feature. Indolines are structurally related to indoles but differ by the presence of an additional hydrogen atom on the nitrogen atom, making them less basic but potentially more versatile in terms of reactivity. This structural variation has led to the exploration of indolines in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The substitution pattern on the indoline ring in this compound further enhances its potential for selective biological activity.

From a synthetic standpoint, Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate likely requires a multi-step synthesis involving advanced techniques such as coupling reactions, protection/deprotection strategies, and possibly stereochemical control. The use of the Boc group suggests that this compound may be an intermediate in the synthesis of more complex molecules or peptides. Recent advancements in catalytic asymmetric synthesis have made it possible to construct such complex molecules with high enantioselectivity, which is crucial for drug development.

In terms of applications, this compound may serve as a building block for larger molecular frameworks or as a lead compound in drug discovery programs. Its unique combination of functional groups makes it an attractive candidate for exploring novel bioactivities or improving upon existing therapeutic agents. For instance, the indoline moiety has been shown to exhibit promising anti-cancer properties in preclinical studies, while the pyrrolidine ring may enhance pharmacokinetic properties such as solubility and bioavailability.

Recent research has also focused on the potential of such compounds in targeted drug delivery systems. The presence of both hydrophilic and hydrophobic groups within this molecule could make it suitable for forming self-assembled structures or for conjugation with other biomolecules. Additionally, its structural complexity may lend itself well to click chemistry approaches, enabling rapid assembly of larger molecules with specific functionalities.

From an analytical perspective, the characterization of Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate would likely involve advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and X-ray crystallography. These methods are essential for confirming the molecular structure and ensuring high purity levels required for pharmaceutical applications.

In conclusion, Benzyl 3-(1-(Tert-Butoxycarbonyl)Pyrrolidin-3-Yl)Indoline-1-Carboxylate represents a sophisticated molecule with significant potential in various areas of chemical and pharmaceutical research. Its unique structure combines several functional groups that offer both synthetic versatility and biological promise. As research continues to uncover new applications and optimization strategies for such compounds, their role in advancing drug discovery and materials science will undoubtedly grow.